Cas no 27909-10-0 (7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione)
![7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione structure](https://www.kuujia.com/scimg/cas/27909-10-0x500.png)
27909-10-0 structure
Product name:7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione
7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione
- Demethylkotanin
- Desmethylkotanin
- (-)-7-Hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl[8,8'-bi-2H-1-benzopyran]-2,2'-dione
- Compound NP-007157
- DTXSID501132005
- 7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-2H,2'H-8,8'-bichromene-2,2'-dione
- CHEMBL518901
- AKOS040739530
- Q22984477
- 27909-10-0
- CHEBI:64465
- 8-(4,7-dimethoxy-5-methyl-2-oxochromen-8-yl)-7-hydroxy-4-methoxy-5-methylchromen-2-one
- (-)-7-Hydroxy-4,4a(2),7a(2)-trimethoxy-5,5a(2)-dimethyl[8,8a(2)-bi-2H-1-benzopyran]-2,2a(2)-dione
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- Inchi: InChI=1S/C23H20O8/c1-10-6-12(24)20(22-18(10)14(28-4)8-16(25)30-22)21-13(27-3)7-11(2)19-15(29-5)9-17(26)31-23(19)21/h6-9,24H,1-5H3
- InChI Key: WNAATGJTLYDMRY-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C2=C1C(=CC(=O)O2)OC)C3=C(C=C(C4=C3OC(=O)C=C4OC)C)OC)O
Computed Properties
- Exact Mass: 424.11581759g/mol
- Monoisotopic Mass: 424.11581759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 788
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 101Ų
7-hydroxy-4,4',7'-trimethoxy-5,5'-dimethyl-[8,8']bichromenyl-2,2'-dione Related Literature
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Wolfgang Hüttel,Michael Müller Nat. Prod. Rep. 2021 38 1011
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Wolfgang Hüttel,Michael Müller Nat. Prod. Rep. 2021 38 1011
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3. The synthesis of desertorin C, a bicoumarin from the fungus Emericella desertorumMark A. Rizzacasa,Melvyn V. Sargent J. Chem. Soc. Perkin Trans. 1 1988 2425
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4. Studies on fungal products. Part 10. Isolation and structures of novel bicoumarins, desertorins A, B, and C, from Emericella desertorumKoohei Nozawa,Hideyuki Seyea,Shoichi Nakajima,Shun-ichi Udagawa,Ken-ichi Kawai J. Chem. Soc. Perkin Trans. 1 1987 1735
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